5-bromo-7-nitro-1-benzofuran-2-carboxylic acid
Description
5-bromo-7-nitro-1-benzofuran-2-carboxylic acid is a derivative of benzofuran . Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are potential natural drug lead compounds .
Synthesis Analysis
The synthesis of benzofuran derivatives has attracted the attention of chemical and pharmaceutical researchers worldwide . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular structure of 5-bromo-7-nitro-1-benzofuran-2-carboxylic acid is represented by the linear formula C9H5BrO3 . Its molecular weight is 241.042 .Chemical Reactions Analysis
Benzofuran compounds are synthesized through various methods. One of the most pertinent strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis .Physical And Chemical Properties Analysis
5-bromo-7-nitro-1-benzofuran-2-carboxylic acid is a light yellow liquid . Its molecular weight is 241.042 .Mechanism of Action
While the specific mechanism of action for 5-bromo-7-nitro-1-benzofuran-2-carboxylic acid is not mentioned in the sources, benzofuran derivatives have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities make benzofuran and its derivatives potential applications as drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-7-nitro-1-benzofuran-2-carboxylic acid involves the bromination of 1-benzofuran-2-carboxylic acid followed by nitration of the resulting compound.", "Starting Materials": [ "1-benzofuran-2-carboxylic acid", "Bromine", "Concentrated sulfuric acid", "Concentrated nitric acid" ], "Reaction": [ "1. Dissolve 1-benzofuran-2-carboxylic acid in glacial acetic acid.", "2. Add bromine dropwise to the solution while stirring at room temperature until the solution turns yellow.", "3. Add concentrated sulfuric acid dropwise to the solution while stirring at room temperature until the solution turns red-brown.", "4. Heat the solution to 80-90°C for 2-3 hours.", "5. Cool the solution to room temperature and pour it into ice-cold water.", "6. Collect the precipitate by filtration and wash it with water.", "7. Dissolve the precipitate in concentrated nitric acid.", "8. Heat the solution to 60-70°C for 2-3 hours.", "9. Cool the solution to room temperature and pour it into ice-cold water.", "10. Collect the precipitate by filtration and wash it with water.", "11. Dry the product in a vacuum oven at 60-70°C." ] } | |
CAS RN |
1221448-67-4 |
Molecular Formula |
C9H4BrNO5 |
Molecular Weight |
286 |
Purity |
95 |
Origin of Product |
United States |
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